Cas no 895465-59-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 895465-59-5
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5914573
• PubChem ID: 7254589
• Update Time: 2025-10-24

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• 895465-59-5
• F2537-0419
• AKOS024658001
• N-(1,3-dioxoisoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide
• N-(1,3-dioxoisoindolin-5-yl)-3-(p-tolylthio)propanamide
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-[(4-methylphenyl)sulfanyl]propanamide
• Propanamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-3-[(4-methylphenyl)thio]-
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide

• Inchi： 1S/C18H16N2O3S/c1-11-2-5-13(6-3-11)24-9-8-16(21)19-12-4-7-14-15(10-12)18(23)20-17(14)22/h2-7,10H,8-9H2,1H3,(H,19,21)(H,20,22,23)
• InChI Key： MOIXWHQOHHXZHT-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)CCSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide

N-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-5-Yl)-3-(4-Methylphenyl)Sulfanylpropanamide: A Comprehensive Overview

N-(1,3-Dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide, commonly referenced by its CAS number 895465-59-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a sulfanyl group attached to a propanamide moiety and a substituted isoindole ring system. The isoindole component, with its dioxo functionality, contributes to the compound's stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving strategic protection/deprotection strategies and selective coupling reactions. The integration of the isoindole ring system with the sulfanylpropanamide group has been shown to enhance the compound's solubility and bioavailability, which are critical factors in drug design and delivery systems. Researchers have demonstrated that this compound exhibits promising activity in vitro against various enzymatic targets, suggesting its potential as a lead molecule in therapeutic development.

One of the most notable aspects of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide is its versatility in chemical transformations. The sulfanyl group serves as a reactive site for nucleophilic substitutions, enabling the attachment of diverse functional groups that can modulate the compound's pharmacokinetic properties. For instance, recent studies have explored the substitution of the sulfanyl group with other nucleophiles to create derivatives with enhanced selectivity for specific biological targets.

The isoindole moiety within this compound plays a pivotal role in its structural integrity and reactivity. The dioxo functionality introduces electron-withdrawing effects that stabilize certain intermediates during chemical reactions. This stabilization is particularly beneficial in processes requiring high yields and selectivity. Moreover, the isoindole ring system has been implicated in various pharmacological activities, including anti-inflammatory and antioxidant effects, which further underscores the compound's potential in therapeutic applications.

In terms of application, CAS No 895465-59-5 has garnered attention in the field of medicinal chemistry due to its ability to serve as a scaffold for drug discovery. Its modular structure allows for systematic exploration of structure-activity relationships (SAR), enabling researchers to optimize potency and efficacy. Recent research has focused on evaluating its efficacy as an inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts alkylation, amide bond formation, and oxidative coupling. The use of mild reaction conditions and readily available reagents ensures scalability and cost-effectiveness. Notably, advancements in catalytic methods have further streamlined the synthesis process, reducing reaction times and improving product purity.

From an analytical standpoint, the characterization of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(4-methylphenyl)sulfanylpropanamide has been achieved through techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods provide detailed insights into its molecular structure and stereochemistry, which are essential for understanding its reactivity and biological interactions.

In conclusion, CAS No 895465-59-5 represents a significant advancement in organic chemistry with promising implications for drug development. Its unique structure, coupled with recent research findings on its synthetic accessibility and biological activity, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to the field of medicinal chemistry.